Cas no 1249682-45-8 (2-(3,5-Dimethylphenyl)cyclopentan-1-amine)

• Product Name: 2-(3,5-Dimethylphenyl)cyclopentan-1-amine
• CAS No: 1249682-45-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD16824886
• CID: 5231647
• PubChem ID: 62604771
• Update Time: 2025-05-24

2-(3,5-Dimethylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)cyclopentan-1-amine
• Cyclopentanamine, 2-(3,5-dimethylphenyl)-
• 2-(3,5-Dimethylphenyl)cyclopentan-1-amine

• MDL： MFCD16824886
• Inchi： 1S/C13H19N/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(12)14/h6-8,12-13H,3-5,14H2,1-2H3
• InChI Key： YNFKTEBHFWDXAF-UHFFFAOYSA-N
• SMILES： NC1CCCC1C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-(3,5-Dimethylphenyl)cyclopentan-1-amine

Introduction to 2-(3,5-Dimethylphenyl)cyclopentan-1-amine (CAS No. 1249682-45-8)

2-(3,5-Dimethylphenyl)cyclopentan-1-amine (CAS No. 1249682-45-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentylamines and features a unique structural arrangement with a 3,5-dimethylphenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-(3,5-Dimethylphenyl)cyclopentan-1-amine consists of a cyclopentane ring attached to an amine group and a 3,5-dimethylphenyl moiety. This structure provides a foundation for exploring its potential as a ligand in receptor binding studies and as a scaffold for the development of novel therapeutic agents. Recent research has focused on elucidating the pharmacological profile of this compound, particularly its interactions with specific receptors and its potential therapeutic effects.

In the realm of medicinal chemistry, 2-(3,5-Dimethylphenyl)cyclopentan-1-amine has been investigated for its potential as a lead compound in drug discovery. Studies have shown that it exhibits selective binding to certain receptors, which can be leveraged to develop drugs with improved efficacy and reduced side effects. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to modulate serotonin receptors, suggesting potential applications in the treatment of mood disorders and anxiety.

Beyond its receptor binding properties, 2-(3,5-Dimethylphenyl)cyclopentan-1-amine has also been studied for its effects on cellular signaling pathways. In vitro experiments have demonstrated that it can influence the activity of key signaling molecules involved in cell proliferation and apoptosis. These findings open up new avenues for exploring its use in cancer therapy and other diseases characterized by dysregulated cell signaling.

The synthesis of 2-(3,5-Dimethylphenyl)cyclopentan-1-amine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the cyclopentane ring through cyclization reactions followed by functional group modifications to introduce the amine and phenyl substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial applications.

In terms of safety and handling, it is important to note that while 2-(3,5-Dimethylphenyl)cyclopentan-1-amine is not classified as a hazardous substance under current regulations, proper precautions should be taken during its handling and storage to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols for handling organic compounds.

The future prospects for 2-(3,5-Dimethylphenyl)cyclopentan-1-amine are promising. Ongoing research aims to further elucidate its biological activities and optimize its chemical structure for specific therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into practical solutions that can benefit patients suffering from various diseases.

In conclusion, 2-(3,5-Dimethylphenyl)cyclopentan-1-amine (CAS No. 1249682-45-8) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable tool for advancing our understanding of receptor biology and developing new therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in the future of drug discovery and development.